molecular formula C15H23NO5 B8359046 ethyl N-[3-(3-methoxyphenoxy)-2-hydroxypropyl]-3-aminopropanoate

ethyl N-[3-(3-methoxyphenoxy)-2-hydroxypropyl]-3-aminopropanoate

Cat. No. B8359046
M. Wt: 297.35 g/mol
InChI Key: WEQFUJZGDTXOHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl N-[3-(3-methoxyphenoxy)-2-hydroxypropyl]-3-aminopropanoate is a useful research compound. Its molecular formula is C15H23NO5 and its molecular weight is 297.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality ethyl N-[3-(3-methoxyphenoxy)-2-hydroxypropyl]-3-aminopropanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl N-[3-(3-methoxyphenoxy)-2-hydroxypropyl]-3-aminopropanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

ethyl N-[3-(3-methoxyphenoxy)-2-hydroxypropyl]-3-aminopropanoate

Molecular Formula

C15H23NO5

Molecular Weight

297.35 g/mol

IUPAC Name

ethyl 3-[[2-hydroxy-3-(3-methoxyphenoxy)propyl]amino]propanoate

InChI

InChI=1S/C15H23NO5/c1-3-20-15(18)7-8-16-10-12(17)11-21-14-6-4-5-13(9-14)19-2/h4-6,9,12,16-17H,3,7-8,10-11H2,1-2H3

InChI Key

WEQFUJZGDTXOHY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCNCC(COC1=CC=CC(=C1)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

This compound was prepared in accordance with Example 1 using 7.6 g of the hydrochloride of ethyl 3-aminopropanoate, 4.5 g of 3-(3-methoxyphenoxy)-1,2-epoxypropane, and 2.0 g of NaOH. The crude product was washed with 150 ml of water and dissolved in 100 ml of water and 10 ml of 2-n HCl. This solution was extracted with ethyl acetate, treated with NaHCO3, and extracted with CH2Cl2. The organic layer was separated, dried over MgSO4, filtered and evaporated. Ethyl N-[3-(2-cyano-4-methoxyphenoxy)-2-hydroxypropyl]-3-aminopropanoate crystallized. Yield 1.2 g. Melting point 72° C. (base). The structure was determined by NMR.
Quantity
7.6 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step One
Name
Quantity
2 g
Type
reactant
Reaction Step One

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